Cas no 2679935-02-3 (rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
• CAS No: 2679935-02-3
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 6403613
• PubChem ID: 165912760
• Update Time: 2025-10-31

rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
• 2679935-02-3
• EN300-6996416

• Inchi： 1S/C8H10F3NO3/c9-8(10,11)7(15)12-3-4-1-2-5(4)6(13)14/h4-5H,1-3H2,(H,12,15)(H,13,14)/t4-,5-/m1/s1
• InChI Key： CVLOOUCZGWAKIJ-RFZPGFLSSA-N
• SMILES： FC(C(NC[C@H]1CC[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid (CAS No. 2679935-02-3)

The compound rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid (CAS No. 2679935-02-3) is a cyclobutane derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a trifluoroacetamido group and a carboxylic acid moiety, makes it a valuable intermediate in drug discovery and organic synthesis. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in designing bioactive molecules.

In recent years, the demand for chiral building blocks like rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound's cyclobutane ring offers conformational rigidity, which is highly sought after in the development of small-molecule therapeutics. Its trifluoroacetyl group further enhances its utility as a protective group or a synthetic handle in multi-step reactions.

One of the most frequently asked questions about rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid is its role in peptide mimetics and enzyme inhibitors. The compound's ability to mimic natural amino acids while introducing structural constraints makes it a promising candidate for targeting protein-protein interactions. Additionally, its CAS No. 2679935-02-3 is often searched in databases like PubChem and Reaxys for physicochemical properties and synthetic protocols.

The growing interest in sustainable chemistry has also put rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid in the spotlight. Researchers are exploring greener synthetic routes to produce this compound, minimizing waste and energy consumption. Its compatibility with flow chemistry and catalytic methods aligns with the industry's shift toward green synthesis.

Another hot topic is the compound's potential in central nervous system (CNS) drug development. The cyclobutane scaffold is known to improve blood-brain barrier permeability, making rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid a candidate for neurological targets. Its trifluoroacetamido group may also contribute to metabolic stability, a critical factor in drug pharmacokinetics.

For synthetic chemists, the compound's stereochemistry presents both challenges and opportunities. The rac-(1R,2S) notation indicates a racemic mixture, but enantioselective synthesis methods are being developed to isolate individual stereoisomers. This is particularly relevant for structure-activity relationship (SAR) studies, where subtle changes in chirality can dramatically alter biological activity.

In summary, rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid (CAS No. 2679935-02-3) is a versatile and highly functionalized compound with broad applications in drug discovery, organic synthesis, and material science. Its unique structural features and alignment with current research trends ensure its continued relevance in scientific innovation.